Cas no 2287345-69-9 ([3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287345-69-9
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 6070205
• PubChem ID: 137945710
• Update Time: 2025-06-11

[3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• EN300-6760456
• 2287345-69-9
• [3-(3-chloro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol

• Inchi： 1S/C13H15ClO/c1-9-2-3-10(4-11(9)14)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
• InChI Key： KFSYTZJJTLGBBY-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C12CC(CO)(C1)C2

Computed Properties

• Exact Mass: 222.0811428g/mol
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Introduction to [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287345-69-9)

[3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287345-69-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic compounds, specifically a bicyclo[1.1.1]pentane derivative, which has been increasingly explored for its diverse applications in drug discovery and materials science.

The core structure of [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol features a bicyclo[1.1.1]pentane ring system, which is known for its high rigidity and unique electronic properties. The presence of a 3-chloro-4-methylphenyl substituent further enhances the compound's chemical and biological properties, making it a promising candidate for various research applications.

In recent years, the development of new synthetic methods for the preparation of bicyclo[1.1.1]pentane derivatives has significantly advanced the field. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have enabled the efficient synthesis of complex molecules with high stereoselectivity and yield. These synthetic advancements have facilitated the exploration of [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol in various biological assays.

The biological activities of [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol have been extensively studied in both in vitro and in vivo models. Initial studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the levels of reactive oxygen species (ROS) in cellular models.

In addition to its anti-inflammatory and antioxidant activities, [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has also demonstrated promising neuroprotective effects in preclinical studies. Research has shown that this compound can protect neurons from oxidative damage and apoptosis induced by various neurotoxic agents, such as amyloid-beta peptides and hydrogen peroxide. These findings suggest that [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol may have potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its potential use in pharmaceutical formulations. Furthermore, preliminary toxicological evaluations have indicated that [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, [3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287345-69-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its potential use in clinical settings.